Cas no 1806045-78-2 (4-(Aminomethyl)-3-(difluoromethyl)-2-methylpyridine-6-carboxylic acid)

• Product Name: 4-(Aminomethyl)-3-(difluoromethyl)-2-methylpyridine-6-carboxylic acid
• CAS No: 1806045-78-2
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4898557
• Update Time: 2025-06-25

4-(Aminomethyl)-3-(difluoromethyl)-2-methylpyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-(difluoromethyl)-2-methylpyridine-6-carboxylic acid

• Inchi： 1S/C9H10F2N2O2/c1-4-7(8(10)11)5(3-12)2-6(13-4)9(14)15/h2,8H,3,12H2,1H3,(H,14,15)
• InChI Key： ZSDQKKDXJSIFPM-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=NC(C(=O)O)=CC=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: -1.7
• Topological Polar Surface Area: 76.2

Additional information on 4-(Aminomethyl)-3-(difluoromethyl)-2-methylpyridine-6-carboxylic acid

Introduction to 4-(Aminomethyl)-3-(difluoromethyl)-2-methylpyridine-6-carboxylic acid (CAS No. 1806045-78-2)

4-(Aminomethyl)-3-(difluoromethyl)-2-methylpyridine-6-carboxylic acid, identified by the chemical identifier CAS No. 1806045-78-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine derivatives family, a class of molecules widely recognized for their diverse biological activities and pharmacological potential. The structural features of this molecule, particularly the presence of an aminomethyl group, a difluoromethyl substituent, and a methylpyridine core, contribute to its unique chemical properties and make it a promising candidate for further exploration in drug discovery and development.

The aminomethyl group at the 4-position of the pyridine ring introduces a reactive amine functionality, which can participate in various chemical transformations such as condensation reactions, nucleophilic substitutions, and coupling reactions. This feature makes the compound a valuable intermediate in the synthesis of more complex molecules, including potential drug candidates. Additionally, the difluoromethyl group at the 3-position is known to enhance metabolic stability and binding affinity, which are critical factors in the design of effective pharmaceutical agents. The methylpyridine core provides a stable aromatic framework that can be further modified to tailor specific biological activities.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in treating various diseases, including cancer, infectious diseases, and neurological disorders. The unique structural features of 4-(Aminomethyl)-3-(difluoromethyl)-2-methylpyridine-6-carboxylic acid make it an attractive scaffold for designing novel therapeutic agents. For instance, the combination of an amine group and a difluoromethyl substituent has been shown to improve both the solubility and bioavailability of drug molecules.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can significantly alter their pharmacokinetic properties, leading to enhanced efficacy and reduced toxicity. The presence of two fluorine atoms in 4-(Aminomethyl)-3-(difluoromethyl)-2-methylpyridine-6-carboxylic acid is particularly noteworthy, as it may contribute to improved binding interactions with biological targets. This has led to increased research efforts aimed at exploring its potential as a pharmacophore in drug development.

The aminomethyl group also opens up possibilities for further functionalization through various chemical reactions. For example, it can be used to link other pharmacophoric units or to form cyclic structures through intramolecular cyclization reactions. These modifications can lead to the discovery of new compounds with enhanced biological activity. Additionally, the carboxylic acid moiety at the 6-position provides another site for chemical modification, allowing for further diversification of the molecular structure.

One of the most exciting aspects of 4-(Aminomethyl)-3-(difluoromethyl)-2-methylpyridine-6-carboxylic acid is its potential application in modulating enzyme activity. Pyridine derivatives have been shown to interact with various enzymes involved in critical biological pathways. The specific arrangement of functional groups in this compound may enable it to bind selectively to target enzymes, thereby modulating their activity and potentially treating associated diseases. For example, studies have suggested that pyridine-based compounds can inhibit kinases and other enzymes involved in cancer progression.

The synthesis of 4-(Aminomethyl)-3-(difluoromethyl)-2-methylpyridine-6-carboxylic acid involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the aminomethyl group typically requires reductive amination or nucleophilic substitution reactions, while the incorporation of the difluoromethyl group often involves halogenation followed by metal-catalyzed cross-coupling reactions. The final step involves carboxylation at the 6-position, which can be achieved through various methods such as oxidation or carboxylation reactions.

In conclusion,4-(Aminomethyl)-3-(difluoromethyl)-2-methylpyridine-6-carboxylic acid (CAS No. 1806045-78-2) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents with improved efficacy and reduced toxicity. Further research is warranted to explore its full biological activity and develop new applications in medicine.